Cas no 1004193-51-4 (4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole)

• Product Name: 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole
• CAS No: 1004193-51-4
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• MDL: MFCD04968743
• CID: 3058491
• PubChem ID: 7017387
• Update Time: 2025-06-25

4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Isothiocyanato-1-(3-methyl-benzyl)-1H-pyrazole
• AKOS B017704
• ART-CHEM-BB B017704
• 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole
• EN300-229242
• 1004193-51-4
• DTXSID401206081
• STK349447
• 4-isothiocyanato-1-(3-methylbenzyl)-1H-pyrazole
• 4-isothiocyanato-1-[(3-methylphenyl)methyl]-1h-pyrazole
• BBL039861
• 4-isothiocyanato-1-[(3-methylphenyl)methyl]pyrazole
• AKOS000307632

• MDL： MFCD04968743
• Inchi： 1S/C12H11N3S/c1-10-3-2-4-11(5-10)7-15-8-12(6-14-15)13-9-16/h2-6,8H,7H2,1H3
• InChI Key： ZDWSGMUYGXDDGP-UHFFFAOYSA-N
• SMILES： S=C=NC1C=NN(C=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 229.06736854Da
• Monoisotopic Mass: 229.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole

Introduction to 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole (CAS No. 1004193-51-4)

4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole (CAS No. 1004193-51-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The presence of an isothiocyanato functional group and a 3-methylphenyl substituent in its molecular structure endows it with distinct chemical reactivity and potential therapeutic applications.

The isothiocyanato moiety is known for its ability to participate in various chemical reactions, including nucleophilic addition and cycloaddition processes, making it a valuable intermediate in synthetic chemistry. Additionally, the 3-methylphenyl group introduces aromaticity and potential electronic effects that can modulate the compound's interactions with biological targets. These features make 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that pyrazole-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of functional groups in 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole suggests potential applications in these areas, particularly in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The isothiocyanato group can serve as a versatile handle for further derivatization, allowing chemists to modify its properties and tailor it to specific biological targets. This flexibility is crucial in medicinal chemistry, where the optimization of drug candidates often involves iterative modifications to enhance potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the importance of understanding the molecular interactions of compounds like 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole at a quantum mechanical level. These studies have provided insights into how the compound's structure influences its binding affinity and mechanism of action. For example, molecular dynamics simulations have revealed that the isothiocyanato group interacts favorably with certain amino acid residues in protein targets, suggesting potential applications in enzyme inhibition.

The synthesis of 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole presents unique challenges due to the reactivity of the isothiocyanato group. However, recent methodologies have improved the efficiency and scalability of its preparation. For instance, transition-metal-catalyzed reactions have been employed to achieve high yields under mild conditions. These advancements have made it more feasible to explore the compound's biological activities through both academic research and industrial development.

From a biological perspective, the potential applications of 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole are diverse. Preclinical studies have suggested that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Additionally, its structural features could make it effective against pathogens that rely on thiol-dependent mechanisms for survival. These findings underscore the importance of continued research into this compound and its derivatives.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling have been instrumental in predicting the binding modes of 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole to various targets. These predictions have guided experimental efforts and helped identify promising lead compounds for further optimization. As computational methods continue to evolve, they will likely play an even greater role in accelerating the development of new drugs based on this scaffold.

In conclusion, 4-isothiocyanato-1-(3-methylphenyl)methyl-1H-pyrazole (CAS No. 1004193-51-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic and computational chemistry, make it an attractive candidate for further exploration. As more data becomes available on its biological activities and synthetic feasibility, it is likely that this compound will play an important role in the development of novel therapeutic agents.